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Compound of Interest

Compound Name: (S,R,S)-Ahpc-peg2-nhs ester

Cat. No.: B15541093

Get Quote

This technical guide provides an in-depth overview of (S,R,S)-Ahpc-peg2-nhs ester, a key

building block in the development of Proteolysis Targeting Chimeras (PROTACs). It is intended

for researchers, scientists, and professionals in the field of drug discovery and development.

This document covers commercial sources, key technical data, experimental protocols for its

application, and conceptual workflows.

Introduction to (S,R,S)-Ahpc-peg2-nhs Ester
(S,R,S)-Ahpc-peg2-nhs ester is a heterobifunctional chemical linker used extensively in the

synthesis of PROTACs.[1][2][3] PROTACs are novel therapeutic modalities that leverage the

cell's own ubiquitin-proteasome system to selectively degrade target proteins implicated in

disease. This specific linker contains two key components:

A von Hippel-Lindau (VHL) E3 Ligase Ligand (Ahpc): This portion of the molecule is

designed to recruit the VHL E3 ubiquitin ligase complex.[1]

A PEGylated Linker with an NHS Ester: A polyethylene glycol (PEG2) spacer enhances

aqueous solubility and provides appropriate distancing, terminating in an N-

hydroxysuccinimide (NHS) ester.[1][2][3] The NHS ester is a reactive group that readily forms

stable amide bonds with primary amines on a target protein ligand.[1][2][3]
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By conjugating this linker to a ligand that binds a specific protein of interest, researchers can

create a PROTAC that brings the target protein into close proximity with the VHL E3 ligase,

leading to the ubiquitination and subsequent degradation of the target protein.

Commercial Suppliers and Technical Data
Several commercial suppliers offer (S,R,S)-Ahpc-peg2-nhs ester. The following table

summarizes the technical data provided by these vendors. It is important to note that

specifications may vary by lot and supplier, and it is recommended to consult the certificate of

analysis for the most accurate information.

Supplier
Catalog
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
CAS
Number

Storage
Temp.

BroadPhar

m
BP-25121

C34H45N5

O10S
715.8 >98%

2757045-

58-0
-20°C

AxisPharm AP13391
C34H45N5

O10S
715.81

Not

Specified

2757045-

58-0
-20°C

MedChem

Express
HY-130545

C34H45N5

O10S
715.81

Not

Specified

2757045-

58-0
-20°C

Glyco

MindSynth

GMS-

BP25121

C34H45N5

O10S
715.8 95-98%

2757045-

58-0
-20°C

CORTEX

BIOCHEM

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Experimental Protocols
While specific protocols for individual PROTAC syntheses will vary depending on the nature of

the target protein ligand, the following section outlines a general methodology for the

conjugation of (S,R,S)-Ahpc-peg2-nhs ester to a primary amine-containing molecule.

General Principle of NHS Ester Conjugation
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The core of the conjugation reaction is the nucleophilic attack of a primary amine on the NHS

ester, resulting in the formation of a stable amide bond and the release of N-

hydroxysuccinimide (NHS) as a byproduct. This reaction is pH-dependent, with optimal

conditions typically between pH 7.2 and 8.5.[4] At lower pH, the amine is protonated and less

reactive, while at higher pH, the NHS ester is prone to hydrolysis.[4][5]

Figure 1. General reaction scheme for the conjugation of an NHS ester with a primary amine.

Materials and Reagents
(S,R,S)-Ahpc-peg2-nhs ester

Amine-containing target protein ligand

Anhydrous, amine-free dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Reaction Buffer: Phosphate-buffered saline (PBS) pH 7.4, 0.1 M sodium bicarbonate buffer

pH 8.3, or 50 mM sodium borate buffer pH 8.5. Avoid buffers containing primary amines like

Tris.[4]

Quenching reagent (optional): 1 M Tris-HCl or 1 M Glycine, pH 7.4

Purification system: HPLC, gel filtration, or other suitable chromatography system.

Step-by-Step Conjugation Protocol
Preparation of Reagents:

Prepare a stock solution of the amine-containing target ligand in the chosen reaction

buffer.

Just before use, prepare a stock solution of (S,R,S)-Ahpc-peg2-nhs ester in anhydrous

DMF or DMSO.[5][6] A typical concentration is 10 mM.

Conjugation Reaction:

In a reaction vessel, combine the target ligand solution with the (S,R,S)-Ahpc-peg2-nhs
ester stock solution. A molar excess of the NHS ester (typically 5-15 fold) is often used to
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ensure complete conjugation of the ligand.[6]

The final concentration of organic solvent (DMF or DMSO) in the reaction mixture should

be kept low, typically under 10%, to avoid denaturation if the ligand is a biomolecule.

Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight.[4][6]

Protect from light if any components are light-sensitive.

Quenching the Reaction (Optional):

To stop the reaction, a quenching reagent with a primary amine, such as Tris or glycine,

can be added to consume any unreacted NHS ester.[4] Incubate for an additional 15-30

minutes at room temperature.

Purification:

The final PROTAC conjugate should be purified from excess reagents and byproducts.

Reverse-phase HPLC is a common and effective method for this purpose. Gel filtration

can also be used to separate the conjugate from smaller molecules.[5]

Analysis and Storage:

Confirm the identity and purity of the final PROTAC using analytical techniques such as

LC-MS and NMR.

Store the purified PROTAC under appropriate conditions, typically dissolved in a suitable

solvent at -20°C or -80°C.

PROTAC Development Workflow
The development of a novel PROTAC is a multi-step process that involves careful design,

synthesis, and biological evaluation. (S,R,S)-Ahpc-peg2-nhs ester serves as a critical

component in the synthesis stage of this workflow.
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1. Target & Ligand Identification
Select Protein of Interest (POI)

Identify/Develop a suitable binder (ligand)
with a conjugation handle (e.g., -NH2).

2. PROTAC Design
Select E3 Ligase (VHL)

Choose Linker (e.g., Ahpc-PEG2-NHS)

3. Synthesis
Conjugate POI ligand-NH2 with
(S,R,S)-Ahpc-PEG2-NHS ester.

4. Purification & Characterization
Purify the PROTAC conjugate (HPLC)

Confirm structure and purity (LC-MS, NMR).

5. In Vitro Evaluation
Assess ternary complex formation

(e.g., SPR, TR-FRET).

6. Cellular Assays
Measure target protein degradation

(e.g., Western Blot, In-Cell Western).
Assess downstream effects & cytotoxicity.

7. Optimization
Modify linker length/composition or
POI ligand affinity based on results.

Iterative Cycle

Click to download full resolution via product page
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Figure 2. A logical workflow for the development and optimization of a VHL-recruiting

PROTAC.

This workflow highlights the iterative nature of PROTAC development. The properties of the

linker, such as its length and composition, are critical for the formation of a stable and

productive ternary complex (Target Protein : PROTAC : E3 Ligase) and can be systematically

varied to optimize degradation efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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